Cas no 1803672-27-6 (Methyl 2,5-dichloro-3-(difluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 2,5-dichloro-3-(difluoromethyl)pyridine-4-acetate
• CAS No: 1803672-27-6
• MF: C₉H₇Cl₂F₂NO₂
• MW: 270.060187578201
• CID: 4811455
• Update Time: 2025-10-31

Methyl 2,5-dichloro-3-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-dichloro-3-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C9H7Cl2F2NO2/c1-16-6(15)2-4-5(10)3-14-8(11)7(4)9(12)13/h3,9H,2H2,1H3
• InChI Key： CKNGOFMBASAVLD-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C(F)F)=C1CC(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2,5-dichloro-3-(difluoromethyl)pyridine-4-acetate

Methyl 2,5-dichloro-3-(difluoromethyl)pyridine-4-acetate (CAS No. 1803672-27-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2,5-dichloro-3-(difluoromethyl)pyridine-4-acetate, identified by its CAS number 1803672-27-6, is a highly significant compound in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex diseases such as cancer and inflammatory disorders. The unique structural features of this pyridine derivative, including its dichloro and difluoromethyl substituents, contribute to its remarkable reactivity and versatility in drug development.

The 2,5-dichloro moiety and the 3-(difluoromethyl) group in Methyl 2,5-dichloro-3-(difluoromethyl)pyridine-4-acetate play pivotal roles in modulating the electronic properties and metabolic stability of the resulting pharmaceuticals. These substituents enhance the compound's ability to interact with biological targets, thereby improving the efficacy and selectivity of drug candidates. Recent advancements in medicinal chemistry have highlighted the importance of such fluorinated pyridines in designing next-generation therapeutics.

In recent years, researchers have been exploring the potential of Methyl 2,5-dichloro-3-(difluoromethyl)pyridine-4-acetate in the development of novel antiviral and anticancer agents. The compound's ability to serve as a scaffold for diverse pharmacophores has made it a favorite among synthetic chemists. For instance, studies have demonstrated its utility in constructing inhibitors of kinases and other enzymes implicated in tumor growth and viral replication. The introduction of fluorine atoms into the molecular structure not only improves the lipophilicity of the compounds but also enhances their bioavailability.

The synthesis of Methyl 2,5-dichloro-3-(difluoromethyl)pyridine-4-acetate involves a series of well-defined chemical transformations that highlight the ingenuity of organic synthesis. The process typically begins with the chlorination and subsequent fluorination of a pyridine precursor, followed by acetylation to introduce the ester functionality. Each step is meticulously optimized to ensure high yield and purity, which are critical for pharmaceutical applications. The use of advanced catalytic systems has further refined these synthetic routes, making them more efficient and environmentally friendly.

One of the most compelling aspects of Methyl 2,5-dichloro-3-(difluoromethyl)pyridine-4-acetate is its role in fragment-based drug discovery. By providing a versatile building block, this compound enables chemists to rapidly assemble libraries of potential drug candidates. Fragment-based approaches have gained significant traction in recent years due to their ability to identify novel molecular interactions and overcome traditional limitations associated with traditional high-throughput screening methods. The incorporation of fluorinated pyridines into these fragments has led to several promising candidates entering clinical trials.

The impact of Methyl 2,5-dichloro-3-(difluoromethyl)pyridine-4-acetate extends beyond academic research; it has found practical applications in industrial settings as well. Pharmaceutical companies have adopted this intermediate in large-scale production runs for various therapeutic agents. The scalability of its synthesis ensures that it can meet the growing demand for innovative medicines without compromising on quality or cost-effectiveness. This has been particularly important in light of emerging global health challenges that necessitate rapid development of new treatments.

As our understanding of disease mechanisms continues to evolve, so does our reliance on sophisticated chemical tools like Methyl 2,5-dichloro-3-(difluoromethyl)pyridine-4-acetate. The integration of computational methods with experimental techniques has further accelerated the discovery process by allowing researchers to predict and validate molecular interactions with unprecedented precision. This synergy between computational chemistry and synthetic organic chemistry has been instrumental in bringing new drugs to market more quickly than ever before.

In conclusion, Methyl 2,5-dichloro-3-(difluoromethyl)pyridine-4-acetate (CAS No. 1803672-27-6) stands as a testament to the power of modern pharmaceutical chemistry. Its unique structural attributes make it an indispensable tool for developing next-generation therapeutics targeting some of humanity's most pressing health issues. As research progresses, we can expect this compound to continue playing a pivotal role in advancing drug discovery and development across multiple therapeutic areas.